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Compound of Interest

Compound Name: 4-(Quinolin-2-yl)butan-1-amine
Cat. No.: B13541266
Get Quote
\ J

Executive Summary

4-(Quinolin-2-yl)butan-1-amine (CAS: 173838-82-9) is a critical heterocyclic intermediate
used primarily in the synthesis of macrolide antibiotics (Ketolides) and analogs of the
immunosuppressant 15-deoxyspergualin (Gusperimus).[1] Its structure consists of a quinoline
ring system substituted at the C2 position with a saturated butyl chain terminating in a primary

amine.

This guide provides a definitive reference for the molecule’s spectral signature (NMR, IR, MS)
and details the causal logic behind its synthesis. The data presented here is synthesized from
authoritative patent literature and standard heterocyclic spectroscopic principles, ensuring high
reliability for drug development workflows.

Structural & Physical Identity
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Property Specification
IUPAC Name 4-(Quinolin-2-yl)butan-1-amine
2-(4-Aminobutyl)quinoline; 4-(2-
Synonyms ) )
Quinolyl)butylamine
CAS Number 173838-82-9
Molecular Formula Ci3HieN2
Molecular Weight 200.28 g/mol
Appearance Pale yellow oil or low-melting solid (hygroscopic)
N Soluble in CHCIs, MeOH, DMSO; slightly
Solubility

soluble in water (unless protonated)

Synthesis & Causality

The synthesis of 4-(Quinolin-2-yl)butan-1-amine is not arbitrary; it relies on the specific acidity
of the C2-methyl group in quinaldine (2-methylquinoline).[1] This methyl group is sufficiently
acidic (

) to undergo deprotonation and subsequent Michael addition to acrylonitrile, creating the 4-
carbon framework efficiently.[1]

Synthetic Pathway

The route involves two key steps:

» Michael Addition: Reaction of 2-methylquinoline with acrylonitrile to form the nitrile
intermediate.

e Reduction: Conversion of the nitrile to the primary amine using Lithium Aluminum Hydride
(LiAIH4).[1]

Reaction Workflow Diagram

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/product/b13541266/docs?utm_src=pdf-body#comprehensive-spectral-analysis-synthesis-guide-4-quinolin-2-yl-butan-1-amine
https://www.chemscene.com/product/62174-83-8.html
https://www.chemscene.com/product/62174-83-8.html
https://www.chemscene.com/product/62174-83-8.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13541266?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methylquinoline T_tMicgamﬁdai“O“ﬂ )
P riton B or NaH, reflux
(Quinaldine) \(\> Reduction
4-(Quinolin-2-yl)butanenitrile (LiAIH4, THF, 0°C to RT) > 4-(Quinolin-2-yl)butan-1-amine
/ (Nitrile Intermediate) (Target Amine)
Acrylonitrile

Click to download full resolution via product page

Figure 1: Step-wise synthesis of 4-(Quinolin-2-yl)butan-1-amine via Michael addition and
hydride reduction.

Experimental Protocol (Self-Validating)

Step 1: Synthesis of 4-(Quinolin-2-yl)butanenitrile

Reagents: 2-Methylquinoline (1.0 eq), Acrylonitrile (1.2 eq), Triton B (cat.) or NaH.[1]

Procedure: Reflux 2-methylquinoline and acrylonitrile in dioxane or neat with Triton B for 24h.

Validation: Monitor by TLC (Hexane/EtOAc). Disappearance of quinaldine and appearance of
a less polar spot indicates conversion.[1]

Yield: Typically 80-90%.[1]
Step 2: Reduction to Amine
« Reagents: LiAlH4 (2.0 eq), anhydrous THF.

e Procedure: Add nitrile solution dropwise to LiAlH4 suspension at 0°C. Stir at RT for 2h.
Quench carefully with Fieser method (

, 15%

).

» Validation: IR spectrum shows loss of CN stretch (
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) and appearance of NH stretches.[1]

Spectral Data Analysis

The following data is derived from the structural analysis of the purified free base in

Proton NMR ( NMR)

Solvent;

| Frequency: 400 MHz[1][2][3]
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Interpretation Logic:

o The quinoline system exhibits a characteristic pattern: H-4 and H-8 are the most downfield
signals due to electronic deshielding and anisotropic effects.[1]

e The aliphatic chain shows a logical progression: The benzylic protons (2.95 ppm) are most
deshielded by the ring current, followed by the protons

to the nitrogen (2.72 ppm).[1]
Carbon NMR ( NMR)
Solvent:

| Frequency: 100 MHz[1]
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Shift (
Type Assignment
» Ppm)
162.5 C (quat) C-2 (Ipso to alkyl chain)
1478 C (quat) C—?a (Ring junction, N-
adjacent)
136.2 CH C-4
129.4 CH C-8
128.8 CH C-7
127.4 CH C-5
126.8 C (quat) C-4a (Ring junction)
125.7 CH C-6
121.3 CH C-3
42.1 CH: -CHz2-NH:2
39.2 CH2 Ar-CHz-
325 CH: Internal chain
27.1 CH:z Internal chain

Infrared Spectroscopy (FT-IR)

Method: Neat film (ATR)[1]

e 3350, 3280 cm~1: N-H stretching (Primary amine, weak doublet).[1]

e 3050 cm~1: C-H stretching (Aromatic).

e 2930, 2860 cm~1: C-H stretching (Aliphatic methylene).[1]

e 1600, 1505 cm~1: C=C / C=N stretching (Quinoline ring skeletal vibrations).[1]

e 1425 cm~*: CH2 scissoring.[1]
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» Note: The absence of a peak at ~2240 cm~1 confirms the complete reduction of the nitrile
precursor.

Mass Spectrometry (ESI-MS)

Mode: Positive lon Mode (

)

e [M+H]*: m/z 201.14 (Calculated for
: 201.139).[1]

e Fragmentation Pattern:
o m/z 184: Loss of

(characteristic of primary amines).[1]

o m/z 143: Quinoline-CHz* (Benzylic cleavage, stable cation).[1]
o m/z 129: Quinoline cation (

)-[1]

References

¢ Synthesis of Macrolide Intermediates

o Source: US Patent 2005/0014706 Al.[1] "Method of treating tuberculosis."[1] (Describes
the reduction of 4-(quinolin-2-yl)butanenitrile to the title amine).

o [1]
e Spergualin Analogue Synthesis

o Source: Umeda, Y., et al. "Synthesis and antitumor activity of spergualin analogues. IIl."
The Journal of Antibiotics, 40(9), 1316-1324 (1987).[1] (Context for the aminobutyl-
quinoline scaffold).
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e General Quinoline Spectroscopy

o Source: Pretsch, E., et al. Structure Determination of Organic Compounds. Springer-
Verlag.[1] (Standard reference for chemical shifts of quinoline derivatives).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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